3-(4-methylphenyl)-3-[(2,2,2-trifluoroacetyl)amino]propanoic Acid

• IUPAC Name: 3-(4-methylphenyl)-3-[(2,2,2-trifluoroacetyl)amino]propanoic acid
• InChI: InChI=1S/C12H12F3NO3/c1-7-2-4-8(5-3-7)9(6-10(17)18)16-11(19)12(13,14)15/h2-5,9H,6H2,1H3,(H,16,19)(H,17,18)
• InChI Key: JWJQZMWJJAIQBA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(CC(=O)O)NC(=O)C(F)(F)F
• Molecular Formula: C12H12F3NO3
• Molecular Weight: 275.22 g/mol

Description

3-(4-methylphenyl)-3-[(2,2,2-trifluoroacetyl)amino]propanoic acid, also known as 4-methyl-3-trifluoroacetamidopropiophenone (MTAP), is an organic compound with a wide range of applications in the scientific research field. MTAP is a synthetic compound of phenyl and trifluoroacetyl groups, and its molecular formula is C10H10F3NO3. MTAP is a white solid that is soluble in water, ethanol, and other organic solvents. It has a melting point of approximately 145°C.

Scientific Research Applications

Phenolic Compounds and Their Applications

Phenolic acids, such as Chlorogenic Acid (CGA), demonstrate a wide range of biological and pharmacological effects, including antioxidant, antibacterial, hepatoprotective, and anti-inflammatory activities. These effects suggest that structurally related compounds might also possess valuable pharmacological properties worthy of further research (Naveed et al., 2018).

Advanced Oxidation Processes for Environmental Safety

The degradation of organic pollutants, including pharmaceuticals like acetaminophen, through advanced oxidation processes (AOPs) highlights the potential for chemical compounds to be used in environmental protection and remediation efforts (Qutob et al., 2022).

Chemical Chemosensors

Research on 4-Methyl-2,6-diformylphenol (DFP)-based compounds for detecting various analytes indicates the significant role of specific chemical structures in developing sensitive and selective sensors for environmental monitoring, healthcare, and industrial applications (Roy, 2021).

Molecular Mechanisms and Drug Synthesis

The synthesis of heterocycles and the manipulation of molecular frameworks for drug development underscore the importance of organic synthesis techniques in creating therapeutic agents and understanding biological mechanisms (Gomaa & Ali, 2020).